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Compound of Interest

Compound Name: 3-Bromo-1,2-propanediol

Cat. No.: B131886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 3-
Bromo-1,2-propanediol, a crucial intermediate in various organic syntheses. The document
details its density and refractive index, provides standardized experimental protocols for their
measurement, and outlines a common synthetic application.

Core Physicochemical Data

The density and refractive index are fundamental properties for the identification, quality
control, and application of 3-Bromo-1,2-propanediol in a laboratory setting. The table below
summarizes these quantitative data.

Property Value Conditions
Density 1.771 g/mL at 25 °C[1][2][3]
1.770 g/mL Not specified[4]

1.760 g/mL Not specified[5]

Refractive Index n20/D 1.518 at 20 °C[1][2][3]
1.5165 to 1.5195 at 20 °C, 589 nm
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Experimental Protocols

Accurate measurement of density and refractive index is critical for verifying the purity and
identity of 3-Bromo-1,2-propanediol. The following sections detail standardized
methodologies for these determinations.

Density Measurement using a Pychometer

The density of liquid 3-Bromo-1,2-propanediol can be accurately determined using a
pycnometer, also known as a specific gravity bottle. This method involves measuring the mass
of a known volume of the liquid.

Methodology:
 Calibration:
o Thoroughly clean and dry the pycnometer.
o Determine and record the mass of the empty pycnometer using an analytical balance.

o Fill the pycnometer with deionized water of a known temperature (e.g., 20 °C) and record
the mass.

o Calculate the exact volume of the pycnometer using the known density of water at that
temperature.

¢ Measurement:

o

Empty and dry the pycnometer.

o

Fill the pycnometer with 3-Bromo-1,2-propanediol, ensuring the liquid reaches the
calibration mark and is free of air bubbles.

o

Measure and record the mass of the pycnometer containing the sample liquid.

[¢]

Maintain a constant temperature during the measurement, ideally 25 °C.

o Calculation:
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o Subtract the mass of the empty pycnometer from the mass of the filled pycnometer to
determine the mass of the 3-Bromo-1,2-propanediol.

o Calculate the density by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Refractive Index Measurement using an Abbe
Refractometer

The refractive index, a measure of how light propagates through the substance, is a valuable
parameter for substance identification and purity assessment. An Abbe refractometer is a
common instrument for this measurement.

Methodology:
e Instrument Calibration:
o Turn on the refractometer and ensure the prism surfaces are clean.

o Calibrate the instrument using a standard with a known refractive index, such as distilled
water (n_D = 1.3330 at 20 °C).

e Sample Application:
o Place a few drops of 3-Bromo-1,2-propanediol onto the surface of the measuring prism.
o Close the illuminating prism gently to spread the liquid into a thin, uniform film.

e Measurement:

o Allow a short time for the sample to reach thermal equilibrium with the instrument, which
should be maintained at a constant temperature (e.g., 20 °C).

o Look through the eyepiece and adjust the control knob until the boundary between the
light and dark fields is sharp and centered on the crosshairs.

o If color fringes are observed, adjust the compensator to eliminate them.
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o Read the refractive index value directly from the instrument's scale.

Synthetic Application: Conversion to Glycidol

3-Bromo-1,2-propanediol is a key precursor in the synthesis of glycidol, a valuable epoxide
intermediate used in the production of pharmaceuticals and other fine chemicals. The reaction
proceeds via an intramolecular Williamson ether synthesis, where a basic medium facilitates
the deprotonation of a hydroxyl group, which then acts as a nucleophile to displace the bromide
ion, forming the epoxide ring.

The following diagram illustrates a generalized experimental workflow for this conversion.
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Caption: Experimental workflow for the synthesis of glycidol from 3-Bromo-1,2-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Bromo-1,2-propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131886#3-bromo-1-2-propanediol-density-and-
refractive-index]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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